2-chloro-N,N-dipropylisonicotinamide

• Molecular Formula: C12H17ClN2O
• Molecular Weight: 240.73 g/mol
• IUPAC Name: 2-chloro-N,N-dipropylpyridine-4-carboxamide
• InChI: InChI=1S/C12H17ClN2O/c1-3-7-15(8-4-2)12(16)10-5-6-14-11(13)9-10/h5-6,9H,3-4,7-8H2,1-2H3
• InChI Key: XJTAJPXZSQYWFS-UHFFFAOYSA-N
• Canonical SMILES: CCCN(CCC)C(=O)C1=CC(=NC=C1)Cl

Description

2-chloro-N,N-dipropylisonicotinamide is a useful research compound. Its molecular formula is C12H17ClN2O and its molecular weight is 240.73 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N,N-dipropylisonicotinamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N,N-dipropylisonicotinamide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Stir a solution of 2-chloroisonicotinic acid (1.0 g, 6.3 mmol), 1-hydroxybenzotriazole (850 mg, 6.3 mmol), 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (1.21 g, 6.3 mmol), dipropyl amine (862 μL, 6.3 mmol), and triethylamine (1.75 mL, 12.6 mmol) in dichloromethane (63 mL) at room temperature over the weekend. Wash the solution with 0.1 N citric acid (2×50 mL), saturated aqueous sodium bicarbonate (50 mL), saturated aqueous sodium chloride (50 mL), dry (sodium sulfate), concentrate and purify (silica gel chromatography, eluting with 10:90 to 20:80 ethyl acetate:hexanes) to give the title compound (1.16 g, 76%).